Cas no 1261559-33-4 (4-(2-Amino-5-(trifluoromethyl)benzoyl)pyridine)

• Product Name: 4-(2-Amino-5-(trifluoromethyl)benzoyl)pyridine
• CAS No: 1261559-33-4
• MF: C₁₃H₉F₃N₂O
• MW: 266.218573331833
• CID: 4984509
• Update Time: 2025-10-28

4-(2-Amino-5-(trifluoromethyl)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Amino-5-(trifluoromethyl)benzoyl)pyridine

• Inchi： 1S/C13H9F3N2O/c14-13(15,16)9-1-2-11(17)10(7-9)12(19)8-3-5-18-6-4-8/h1-7H,17H2
• InChI Key： FCAGLMUACCMSIE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C(C2C=CN=CC=2)=O)C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 326
• XLogP3: 2.9
• Topological Polar Surface Area: 56

Additional information on 4-(2-Amino-5-(trifluoromethyl)benzoyl)pyridine

4-(2-Amino-5-(trifluoromethyl)benzoyl)pyridine: A Comprehensive Overview

4-(2-Amino-5-(trifluoromethyl)benzoyl)pyridine, also known by its CAS registry number CAS No. 1261559-33-4, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with nitrogen at the 1-position. The substitution pattern of this molecule includes an amino group at the 2-position and a trifluoromethyl group at the 5-position on the benzoyl moiety, which is attached to the pyridine ring at the 4-position. These substituents impart unique electronic and steric properties to the molecule, making it a valuable compound for various applications.

The synthesis of 4-(2-Amino-5-(trifluoromethyl)benzoyl)pyridine typically involves a multi-step process that includes nucleophilic aromatic substitution, Friedel-Crafts acylation, or other advanced organic reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the production process, ensuring higher yields and better purity.

One of the most promising applications of CAS No. 1261559-33-4 lies in its potential as a pharmacological agent. Studies have shown that this compound exhibits significant biological activity, particularly in the context of enzyme inhibition and receptor modulation. For instance, it has been reported to inhibit certain kinases involved in cancer progression, making it a candidate for anti-cancer drug development. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) suggests potential applications in treating neurological disorders such as Alzheimer's disease or Parkinson's disease.

The electronic properties of 4-(2-Amino-5-(trifluoromethyl)benzoyl)pyridine make it an attractive material for optoelectronic devices. Its conjugated π-system and substituent effects result in strong absorption in the visible spectrum, which is advantageous for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent research has focused on incorporating this compound into hybrid materials and nanostructures to enhance its performance in these devices.

Another area of interest is the use of CAS No. 1261559-33-4 as a building block in supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions makes it suitable for constructing self-assembled nanostructures. These structures have potential applications in drug delivery systems, sensors, and catalysis.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 4-(2-Amino-5-(trifluoromethyl)benzoyl)pyridine. Preliminary results indicate that it has low acute toxicity, but further research is needed to evaluate its long-term effects on ecosystems. Regulatory agencies are increasingly emphasizing the importance of green chemistry principles in compound design, and researchers are working to develop safer alternatives if necessary.

The future outlook for CAS No. 1261559-33-4 is bright, with ongoing research exploring its potential in diverse fields such as nanotechnology, biotechnology, and sustainable chemistry. Collaborative efforts between academia and industry are expected to accelerate its development into practical applications. As our understanding of this compound deepens, it is likely to play an even more significant role in advancing modern science and technology.